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Search for "20736-09-8"
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"20736-09-8
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- InChI:
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InChI=1S/C42H68O13/c1-21-28(46)33(55-34-31(49)30(48)29(47)22(18-43)53-34)32(50)35(52-21)54-27-10-11-37(4)23(38(27,5)19-44)8-12-39(6)24(37)9-13-42-25-16-36(2,3)14-15-41(25,20-51-42)26(45)17-40(39,42)7/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3/t21-,22-,23-,24-,25-,26+,27+,28+,29-,30+,31-,32-,33+,34+,35+,37+,38+,39-,40+,41-,42+/m1/s1
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Saikosaponin D epimer. COX-2 and iNOS inhibitor. Inhibits NF-κB, TNF-α, IL-1β and IL-6. Shows anti-inflammatory and antiallergic effects in vivo. Orally active.
Saikosaponin A is a triterpenoid saponin with diverse biological activities, including anti-inflammatory, antiallergic, anticonvulsive, antiproliferative, and antiviral properties. Saikosaponin A reduces expression of TNF-α, IL-6, and IL-1β in primary mouse macrophages stimulated by LPS. It also increases the survival rate in mice with LPS-induced lethal endotoxemia in a dose-dependent manner. Saikosaponin A (20 mg/kg, i.v., per day) reduces weight loss, brain edema, blood-brain barrier disruption, and IL-6 and TNF-α protein levels in the ipsilateral cortex compared to control animals in a rat model of traumatic brain injury. It also reduces the number of nasal rubs and levels of serum TNF-α in an ovalbumin-...
Other Compounds (1)
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- InChI:
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InChI=1S/C42H68O13/c1-21-28(46)33(55-34-31(49)30(48)29(47)22(18-43)53-34)32(50)35(52-21)54-27-10-11-37(4)23(38(27,5)19-44)8-12-39(6)24(37)9-13-42-25-16-36(2,3)14-15-41(25,20-51-42)26(45)17-40(39,42)7/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3
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2-[3,5-Dihydroxy-2-[[2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol is a natural product found in Bupleurum chinense, Bupleurum bicaule, and other organisms with data available.
![B2354589 2-[3,5-Dihydroxy-2-[[2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol CAS No. 20736-09-8; 20874-52-6](/img/no-structure.png)